5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: 5-ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H14N2S/c1-3-10-11(14-12(13)15-10)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H2,13,14)
• InChI Key: COCBYAGDBPCBIW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)N)C2=CC=CC=C2C
• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol

Description

5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine, also known as EMPTA, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and neuroscience. EMPTA is a thiazole compound that is structurally similar to other thiazole-based compounds that have been shown to have biological activity.

Mechanism of Action

5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine binds to VMAT2 in a competitive manner with dopamine and other monoamines. This binding inhibits the uptake of monoamines into synaptic vesicles, which leads to an increase in the concentration of monoamines in the cytosol. This increase in monoamine concentration can lead to an increase in neurotransmitter release and can also activate signaling pathways that are involved in neuronal plasticity.
Biochemical and Physiological Effects
5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has been shown to have a number of biochemical and physiological effects. In animal studies, 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has been shown to increase dopamine release in the striatum and to increase the expression of brain-derived neurotrophic factor (BDNF) in the hippocampus. 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has also been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has a high affinity for VMAT2 and can be used to visualize the distribution and density of VMAT2 in the brain. However, there are also limitations to the use of 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine in lab experiments. It has a short half-life and is rapidly metabolized in the body, which can limit its usefulness as a PET imaging agent.

Future Directions

There are a number of future directions for research on 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine. One area of research is the development of new PET imaging agents that are more stable and have longer half-lives than 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine. Another area of research is the investigation of the role of VMAT2 in neurodegenerative diseases and the potential use of VMAT2 inhibitors as therapeutic agents. Additionally, there is a need for further research into the biochemical and physiological effects of 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine in order to better understand its potential applications in medicine and neuroscience.
Conclusion
5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine is a thiazole-based compound that has been the subject of scientific research due to its potential applications in medicine and neuroscience. It has been studied for its use as a PET imaging agent for the detection of neurodegenerative diseases and has been shown to have a number of biochemical and physiological effects. While there are limitations to its use in lab experiments, there are also a number of future directions for research that could lead to new discoveries and potential therapeutic applications.

Synthesis Methods

5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine can be synthesized using a variety of methods, but the most common method involves the reaction of 2-acetylthiazole with 2-methylphenylhydrazine in the presence of an acid catalyst. This reaction produces 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine as a yellow crystalline solid. The purity of the compound can be improved through recrystallization and purification by column chromatography.

Scientific Research Applications

5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has been studied for its potential applications in medicine and neuroscience. One of the main areas of research has been its potential use as a PET imaging agent for the detection of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine has been shown to bind to the vesicular monoamine transporter 2 (VMAT2), which is a protein that is involved in the transport of neurotransmitters in the brain. By binding to VMAT2, 5-Ethyl-4-(2-methylphenyl)-1,3-thiazol-2-amine can be used to visualize the density and distribution of VMAT2 in the brain, which can provide insight into the progression of neurodegenerative diseases.